1-(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(cyclopropylmethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)-N-(cyclopropylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H26N4O2S/c28-21(24-14-16-6-7-16)18-8-11-26(12-9-18)23-25-19-10-13-30-20(19)22(29)27(23)15-17-4-2-1-3-5-17/h1-5,10,13,16,18H,6-9,11-12,14-15H2,(H,24,28)
• InChI Key: MBQABVBHUPJZGD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2CCN(CC2)C3=NC4=C(C(=O)N3CC5=CC=CC=C5)SC=C4
• Molecular Formula: C23H26N4O2S
• Molecular Weight: 422.5 g/mol

Description

1-(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(cyclopropylmethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H26N4O2S and its molecular weight is 422.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have focused on synthesizing novel compounds with potential biological activities. For example, Vijayakumar et al. (2014) explored the efficient synthesis of novel diarylpyridopyrimidines, indicating a broader interest in pyrimidine derivatives for their chemical and pharmacological properties (V. Vijayakumar, P. Karthikeyan, S. Sarveswari, 2014). Similarly, synthesis methods for novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic activities, have been developed, demonstrating the chemical versatility of pyrimidine derivatives (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Biological Activities

The antimicrobial activity of thieno[2,3-d]pyrimidine derivatives has been studied, with compounds showing promising activity against various microorganisms, indicating potential applications in addressing antibiotic resistance (S. Kolisnyk, S. Vlasov, S. Kovalenko, T. Osolodchenko, V. Chernykh, 2015). Another study focused on the synthesis and evaluation of heterocyclic carboxamides as potential antipsychotic agents, highlighting the diverse pharmacological potential of this chemical class (M. H. Norman, F. Navas, J. Thompson, G. Rigdon, 1996).

Anticancer and Antineoplastic Activities

The metabolism of flumatinib, a novel antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients, was studied, showing that pyrimidin-2-ylamino derivatives play a significant role in cancer treatment (Aishen Gong, Xiaoyan Chen, P. Deng, D. Zhong, 2010). Moreover, the anti-angiogenic and DNA cleavage studies of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were explored, indicating their utility in cancer research by blocking the formation of blood vessels and affecting DNA integrity (Vinaya Kambappa, G. K. Chandrashekara, N. D. Rekha, Prasanna D. Shivaramu, Komaraiah Palle, 2017).

Mechanism of Action

Target of Action

It is known that thieno[3,2-d]pyrimidines, a class of compounds to which this molecule belongs, exhibit diverse biological activities

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information in the literature . It is known that thieno[3,2-d]pyrimidines can interact with various biological targets, leading to changes in cellular processes

Biochemical Pathways

Thieno[3,2-d]pyrimidines are known to be involved in a variety of biological activities, suggesting that they may affect multiple pathways

Result of Action

Thieno[3,2-d]pyrimidines are known to exhibit various biological activities, suggesting that this compound may have multiple effects at the molecular and cellular levels